Potassium trans-1-propenyltrifluoroborate
Overview
Description
Potassium trans-1-propenyltrifluoroborate is a chemical compound with the empirical formula C3H5BF3K . It is used in various applications, including as a substrate in cross-coupling reactions .
Synthesis Analysis
This compound can be used as a substrate in the cross-coupling reactions with 2-(chloromethyl)-2,1-borazaronaphthalenes to yield allyl borazaronaphthalenes using a palladium catalyst . It is also used in the synthesis of anethole dithiolethione-NH2 (ADT-NH2), which in turn is used to prepare a drug-H2S delivery system .Molecular Structure Analysis
The molecular weight of Potassium trans-1-propenyltrifluoroborate is 147.98 g/mol . The InChI string is1S/C3H5BF3.K/c1-2-3-4(5,6)7;/h2-3H,1H3;/q-1;+1/b3-2+; . The SMILES string is B-(F)(F)F.[K+] . Chemical Reactions Analysis
As mentioned earlier, Potassium trans-1-propenyltrifluoroborate is used as a substrate in cross-coupling reactions . It reacts with 2-(chloromethyl)-2,1-borazaronaphthalenes to yield allyl borazaronaphthalenes using a palladium catalyst .Physical And Chemical Properties Analysis
Potassium trans-1-propenyltrifluoroborate is a solid substance . It has a melting point of 81-85 °C . It is not a hazardous substance or mixture .Scientific Research Applications
- Potassium trans-1-propenyltrifluoroborate serves as a substrate in cross-coupling reactions. Specifically, it reacts with 2-(chloromethyl)-2,1-borazaronaphthalenes under the influence of a palladium catalyst. The outcome of this reaction is the formation of allyl borazaronaphthalenes .
- Researchers employ this compound in the synthesis of anethole dithiolethione-NH2 (ADT-NH2). ADT-NH2, in turn, serves as a precursor for creating a drug-H2S delivery system .
- Potassium trans-1-propenyltrifluoroborate plays a crucial role in the synthesis of alkaloids. For instance, it is a key intermediate in the preparation of methyl (E)-2,2-dimethyl-5-(propen-1-yl)-4H-benzo[d][1,3]dioxine-7-carboxylate, which is relevant to the alkaloid ampullosine .
- As a boronate ester, this compound is valuable in organic chemistry. Researchers explore its reactivity and use it as a reagent in various chemical transformations.
- Potassium trans-1-propenyltrifluoroborate is involved in Brønsted acid-catalyzed reactions. These reactions are monitored using techniques such as thin-layer chromatography (TLC) with visualization under ultraviolet light and staining with phosphomolybdic acid (PMA) .
Cross-Coupling Reactions
Synthesis of Anethole Dithiolethione-NH2 (ADT-NH2)
Alkaloid Synthesis
Boronate Ester Chemistry
Brønsted Acid-Catalyzed Reactions
Mechanism of Action
Target of Action
Potassium trans-1-propenyltrifluoroborate, also known as Potassium (E)-propenyl-1-trifluoroborate, is primarily used as a substrate in cross-coupling reactions . The primary targets of this compound are 2-(chloromethyl)-2,1-borazaronaphthalenes . These targets play a crucial role in the formation of allyl borazaronaphthalenes .
Mode of Action
The compound interacts with its targets through a palladium-catalyzed cross-coupling reaction . This interaction results in the formation of allyl borazaronaphthalenes .
Biochemical Pathways
The affected biochemical pathway is the cross-coupling reaction pathway. The downstream effects of this pathway include the synthesis of anethole dithiolethione-NH2 (ADT-NH2), which is used to prepare a drug-H2S delivery system .
Pharmacokinetics
The compound’s role as a substrate in cross-coupling reactions suggests that it may be metabolized and excreted following these reactions .
Result of Action
The molecular and cellular effects of Potassium trans-1-propenyltrifluoroborate’s action include the formation of allyl borazaronaphthalenes and the synthesis of ADT-NH2 . These products have potential applications in drug delivery systems .
Action Environment
The action of Potassium trans-1-propenyltrifluoroborate is influenced by environmental factors such as the presence of a palladium catalyst, which is necessary for the cross-coupling reactions
properties
IUPAC Name |
potassium;trifluoro-[(E)-prop-1-enyl]boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5BF3.K/c1-2-3-4(5,6)7;/h2-3H,1H3;/q-1;+1/b3-2+; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLDWVFWDURMTAV-SQQVDAMQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C=CC)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[B-](/C=C/C)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5BF3K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium trans-1-propenyltrifluoroborate | |
CAS RN |
804565-39-7 |
Source
|
| Record name | 804565-39-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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